1-Chloro-6,6-dimethyl-2-hepten-4-yne

• IUPAC Name: (E)-1-chloro-6,6-dimethylhept-2-en-4-yne
• InChI: InChI=1S/C9H13Cl/c1-9(2,3)7-5-4-6-8-10/h4,6H,8H2,1-3H3/b6-4+
• InChI Key: ZIXABMZBMHDFEZ-GQCTYLIASA-N
• Canonical SMILES: CC(C)(C)C#CC=CCCl
• Isomeric SMILES: CC(C)(C)C#C/C=C/CCl
• Molecular Formula: C9H13Cl
• Molecular Weight: 156.65 g/mol
• CAS RN: 126764-17-8, 287471-30-1

Description

1-Chloro-6,6-dimethyl-2-hepten-4-yne is an intermediate in the synthesis of terbinafine, an orally administered antifungal drug. It can be used to treat fungal infections of the scalp, body, groin (ringworm), feet (tinea pedis), fingernails, and toenails.

Synthesis Analysis

1-Chloro-6,6-dimethyl-2-hepten-4-yne is synthesized mainly due to keratin aggregation producing squalene, which was inhibited by squalene cyclooxygenase. Squalene in the cells gathered in the form of lipid droplets penetrate the fungal cell membrane, resulting in fungal death. A typical procedure for preparing 1-chloro-6,6-dimethyl-2-hepten-4-yne using boron trichloride is also described.

Molecular Structure Analysis

The molecular formula of 1-Chloro-6,6-dimethyl-2-hepten-4-yne is C9H13Cl. The molecular weight is 156.65.

Chemical Reactions Analysis

1-Chloro-6,6-dimethyl-2-hepten-4-yne is an intermediate in the synthesis of terbinafine. It inhibits COX-fungal squalene, reducing membrane ergosterol, thus inhibiting the growth of fungi.

Physical And Chemical Properties Analysis

1-Chloro-6,6-dimethyl-2-hepten-4-yne has a boiling point of 207.5±23.0 °C and a density of 0.946±0.06 g/cm3. It is stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Synthesis of Terbinafine Hydrochloride

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Antifungal Agent

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Chlorination of Metals

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Medical Intermediate Preparation

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Industrial Production

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Cost-Effective Production

. This makes it a cost-effective choice for various applications.

Mechanism of Action

1-Chloro-6,6-dimethyl-2-hepten-4-yne inhibits COX-fungal squalene, leading to a reduction of membrane ergosterol, thus inhibiting the growth of fungi. It has no inhibitory effect on other stages of ergosterol synthesis.

Safety and Hazards

1-Chloro-6,6-dimethyl-2-hepten-4-yne causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, use non-sparking tools, and prevent fire caused by electrostatic discharge steam.

Future Directions

1-Chloro-6,6-dimethyl-2-hepten-4-yne is a promising compound due to its role as an intermediate in the synthesis of terbinafine, an antifungal drug. Its potential for treating various fungal infections makes it a subject of interest for future research.

Synthesis routes and methods

Procedure details

Ten grams (0.072 mole) of 3-hydroxy-6,6-dimethyl-hept-1-ene-4-yne was dissolved in 100 ml of hexane, and to the resulting solution were added 50 mg (6.8×10-4 mole) of N,N-dimethylformamide and 12.80 g (0.108 mole) of thionyl chloride. The mixture was reacted overnight at room temperature with stirring with a hydrogen chloride gas trap mounted on the reactor. The reaction mixture was concentrated under reduced pressure to obtain 10 g of a crude 1-chloro-6,6-dimethylhept-2-ene-4-yne.